Cas no 23730-24-7 (Benzenesulfinic acid,4-methyl-, cyclohexyl ester)

• Product Name: Benzenesulfinic acid,4-methyl-, cyclohexyl ester
• CAS No: 23730-24-7
• MF: C₁₃H₁₈O₂S
• MW: 238.345822811127
• CID: 284987
• PubChem ID: 289143
• Update Time: 2025-04-19

Benzenesulfinic acid,4-methyl-, cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfinic acid,4-methyl-, cyclohexyl ester
• cyclohexyl 4-methylbenzenesulfinate
• AC1L6B17
• AC1Q6YPO
• AG-J-41591
• AR-1I3084
• CTK4F2127
• cyclohexyl p-toluenesulfinate
• cyclohexyl p-toluenesulfonate
• cyclohexyl p-toluensulfonate
• NSC150800
• p-Toluolsulfinsaeure-cyclohexylester
• SCHEMBL19380327
• NSC-150800
• 23730-24-7
• DTXSID60302390

• Inchi： 1S/C13H18O2S/c1-11-7-9-13(10-8-11)16(14)15-12-5-3-2-4-6-12/h7-10,12H,2-6H2,1H3
• InChI Key： VKFPIMGZISHRBX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)OC1CCCCC1

Computed Properties

• Exact Mass: 238.10284
• Monoisotopic Mass: 238.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 366.9°C at 760 mmHg
• Flash Point: 175.7°C
• Refractive Index: 1.58
• PSA: 26.3
• LogP: 4.23260